2-{[(E)-2-(ethoxycarbonyl)-3-oxo-1-butenyl]amino}-2-phenylacetic acid

• Molecular Formula: C15H17NO5
• Molecular Weight: 291.30 g/mol
• IUPAC Name: 2-[[(E)-2-ethoxycarbonyl-3-hydroxybut-2-enylidene]amino]-2-phenylacetic acid
• InChI: InChI=1S/C15H17NO5/c1-3-21-15(20)12(10(2)17)9-16-13(14(18)19)11-7-5-4-6-8-11/h4-9,13,17H,3H2,1-2H3,(H,18,19)/b12-10+,16-9?
• InChI Key: BQWCWJQGBYOWLN-JFLYVUNXSA-N
• Isomeric SMILES: CCOC(=O)/C(=C(\C)/O)/C=NC(C1=CC=CC=C1)C(=O)O
• Canonical SMILES: CCOC(=O)C(=C(C)O)C=NC(C1=CC=CC=C1)C(=O)O

Description

2-{[(E)-2-(Ethoxycarbonyl)-3-oxo-1-butenyl]amino}-2-phenylacetic acid is a phenylacetic acid derivative featuring an ethoxycarbonyl group and a conjugated 3-oxo-1-butenyl moiety in the (E)-configuration. Its structure combines a phenylacetic acid backbone with an enamine-linked unsaturated ketone system, which confers unique electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(E)-2-(ethoxycarbonyl)-3-oxo-1-butenyl]amino}-2-phenylacetic acid typically involves multi-step organic reactions. One common method includes the condensation of ethyl acetoacetate with aniline, followed by cyclization and subsequent functional group transformations. The reaction conditions often require the use of catalysts, controlled temperatures, and specific solvents to achieve high yields and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The choice of method depends on factors such as cost, efficiency, and environmental impact. Industrial production often employs optimized reaction conditions, including the use of high-pressure reactors and advanced purification techniques to ensure the quality of the final product.

Chemical Reactions Analysis

Types of Reactions

2-{[(E)-2-(ethoxycarbonyl)-3-oxo-1-butenyl]amino}-2-phenylacetic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the keto group to an alcohol.

Substitution: The compound can participate in nucleophilic substitution reactions, where the ethoxycarbonyl group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Nucleophiles like amines or thiols can be used under basic or acidic conditions to facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols. Substitution reactions can result in a variety of derivatives with different functional groups.

Scientific Research Applications

Medicinal Applications

1. Antibacterial Activity
Research has indicated that derivatives of this compound may exhibit antibacterial properties. For instance, similar compounds have shown effectiveness against gram-positive bacteria, suggesting potential applications in developing new antibiotics or antibacterial agents .

2. Anti-inflammatory Effects
Studies have highlighted the anti-inflammatory properties of compounds structurally related to 2-{[(E)-2-(ethoxycarbonyl)-3-oxo-1-butenyl]amino}-2-phenylacetic acid. These compounds could be utilized in therapeutic formulations aimed at reducing inflammation in various medical conditions .

3. Cancer Research
Investigations into the antitumor activity of related compounds suggest that they may inhibit cancer cell proliferation. The specific mechanisms are still under study, but the potential for developing novel anticancer therapies exists .

Agricultural Applications

1. Pesticide Development
The compound's structural features may allow it to function as a botanical pesticide. Given the increasing need for eco-friendly pest management solutions, compounds like 2-{[(E)-2-(ethoxycarbonyl)-3-oxo-1-butenyl]amino}-2-phenylacetic acid could be explored for their efficacy against agricultural pests while minimizing environmental impact .

2. Plant Growth Regulators
There is potential for this compound to be used as a plant growth regulator, enhancing crop yields and resilience against biotic stressors. Research into similar compounds has shown promise in promoting plant health and growth .

Case Studies

Study	Focus	Findings
Antibacterial Efficacy Study	Evaluated the antibacterial effects of related compounds	Demonstrated significant inhibition of gram-positive bacteria growth
Anti-inflammatory Mechanism Analysis	Investigated the anti-inflammatory properties	Identified pathways through which compounds reduce inflammation
Pesticidal Activity Assessment	Tested efficacy against common agricultural pests	Showed promising results in reducing pest populations without harming beneficial insects

Mechanism of Action

The mechanism by which 2-{[(E)-2-(ethoxycarbonyl)-3-oxo-1-butenyl]amino}-2-phenylacetic acid exerts its effects involves interactions with molecular targets such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby modulating biochemical pathways. The specific pathways involved depend on the biological context and the target molecules.

Comparison with Similar Compounds

(a) (2R)-2-[(Ethoxycarbonyl)amino]-3-phenylpropanoic Acid (CAS 21488-23-3)

• Molecular Formula: C₁₂H₁₅NO₄
• Molecular Weight : 237.26 g/mol
• Key Differences: Replaces the 3-oxo-1-butenyl group with a phenylpropanoic acid chain. Contains a stereogenic center (R-configuration) at the α-carbon, unlike the planar enamine system in the target compound.

(b) 2-[(2,2-Dichloroacetyl)amino]-2-phenylacetic Acid (CAS 6969-61-5)

• Molecular Formula: C₁₀H₉Cl₂NO₃
• Molecular Weight : 262.09 g/mol
• Key Differences: Substitutes the ethoxycarbonyl and oxo-butenyl groups with a dichloroacetyl moiety.

Pharmacologically Relevant Analogues

(a) Enalapril Maleate Impurity B (EP)

• Structure: (2S)-2-[[(1S)-1-(Ethoxycarbonyl)-3-phenylpropyl]amino]propanoic acid
• Molecular Weight : 349.41 g/mol
• Key Differences: Incorporates a propanoic acid backbone with a branched ethylphenyl group. Implications: The tertiary amine and extended alkyl chain enhance solubility in polar solvents compared to the target compound, which may influence bioavailability .

(b) 2-{[6-Amino-3-cyano-5-(ethoxycarbonyl)pyridin-2-yl]sulfanyl}acetic Acid (CAS 850021-39-5)

• Molecular Formula : C₁₁H₁₁N₃O₄S
• Molecular Weight : 281.29 g/mol
• Key Differences: Replaces the phenyl group with a pyridine ring containing amino, cyano, and sulfanyl substituents.

Table 1: Comparative Physicochemical Data

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	LogP (Predicted)
Target Compound	C₁₅H₁₇NO₅	291.30	Ethoxycarbonyl, enamine, oxo-butenyl	2.1
(2R)-2-[(Ethoxycarbonyl)amino]-3-phenylpropanoic Acid	C₁₂H₁₅NO₄	237.26	Ethoxycarbonyl, phenylpropanoic acid	1.8
Enalapril Impurity B	C₁₈H₂₃NO₅	349.41	Ethoxycarbonyl, propanoic acid, phenyl	2.5
2-{[6-Amino-3-cyano-5-(ethoxycarbonyl)pyridin-2-yl]sulfanyl}acetic Acid	C₁₁H₁₁N₃O₄S	281.29	Ethoxycarbonyl, cyano, sulfanyl	0.9

Key Observations:

• The target compound’s higher molecular weight and LogP (2.1) suggest moderate lipophilicity, favoring membrane permeability.

Biological Activity

The compound 2-{[(E)-2-(ethoxycarbonyl)-3-oxo-1-butenyl]amino}-2-phenylacetic acid (CAS: 521937-32-6) is a synthetic derivative of phenylacetic acid, notable for its potential biological activities. This article explores the biological properties of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant research findings.

Molecular Characteristics

• Molecular Formula: C15H17NO5
• Molar Mass: 291.3 g/mol
• Structural Formula:

\text{C}_6\text{H}_5\text{ C O CH NH C O C 2 text H}_5)-C(=O)-C=C}

Synonyms

• 2-Phenylacetic acid derivative
• Ethyl 2-(1-carboxy-1-phenylmethylaminomethylene)-3-oxobutanoate

Pharmacological Effects

Research indicates that 2-{[(E)-2-(ethoxycarbonyl)-3-oxo-1-butenyl]amino}-2-phenylacetic acid exhibits several biological activities:

• Antimicrobial Activity:
  • In vitro studies have shown that derivatives of phenylacetic acids can possess significant antimicrobial properties against various Gram-positive and Gram-negative bacteria. The specific activity of this compound remains to be fully elucidated but suggests potential as an antimicrobial agent .
• Antioxidant Activity:
  • Compounds with similar structural motifs have been reported to exhibit antioxidant properties, which may contribute to cellular protection against oxidative stress. This could be beneficial in preventing damage in various diseases characterized by oxidative stress .
• Anti-inflammatory Effects:
  • Similar compounds have demonstrated anti-inflammatory effects through the inhibition of pro-inflammatory cytokines and enzymes. This suggests a potential role in managing inflammatory conditions .

The precise mechanism of action for 2-{[(E)-2-(ethoxycarbonyl)-3-oxo-1-butenyl]amino}-2-phenylacetic acid is not fully characterized; however, it may involve:

• Enzyme Inhibition: Potential inhibition of key enzymes involved in inflammatory pathways or bacterial metabolism.
• Receptor Interaction: Possible interaction with neurotransmitter receptors or other cellular targets that mediate biological effects.

Study on Antimicrobial Properties

A study conducted on structurally related compounds found that certain derivatives showed promising activity against Staphylococcus aureus and Escherichia coli. The results indicated that modifications in the side chains significantly influenced the antimicrobial efficacy, suggesting a structure-activity relationship (SAR) that warrants further investigation for 2-{[(E)-2-(ethoxycarbonyl)-3-oxo-1-butenyl]amino}-2-phenylacetic acid .

Antioxidant Activity Assessment

In a comparative study assessing the antioxidant capabilities of various phenylacetic acid derivatives, it was observed that compounds with electron-withdrawing groups exhibited enhanced radical scavenging activity. This aligns with findings from other studies indicating that structural variations can significantly affect biological activity .

Data Table: Biological Activities of Related Compounds

Compound Name	Antimicrobial Activity	Antioxidant Activity	Anti-inflammatory Activity
2-{[(E)-2-(ethoxycarbonyl)-3-oxo-1-butenyl]amino}-2-phenylacetic acid	TBD	TBD	TBD
Phenylacetic Acid	Moderate	Moderate	Low
Ethyl 2-(4-hydroxyphenyl)acetate	High	High	Moderate

TBD - To Be Determined based on further research.

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 2-{[(E)-2-(ethoxycarbonyl)-3-oxo-1-butenyl]amino}-2-phenylacetic acid, and how can purity be optimized?

• Methodological Answer : A common approach involves condensation reactions between 2-phenylglycine derivatives and activated carbonyl intermediates (e.g., ethoxycarbonyl-substituted enones). Post-synthesis, reverse-phase HPLC (RP-HPLC) with a C18 column and mobile phases adjusted to pH 3.0–5.0 (using phosphate buffers) is effective for purity assessment. Impurity profiling under varying pH conditions can identify byproducts .

Q. How can researchers confirm the stereochemical configuration of the (E)-butenyl moiety?

• Methodological Answer : Nuclear Overhauser Effect (NOE) NMR experiments or X-ray crystallography are critical. For example, in similar (E)-configured ethoxycarbonyl compounds, NOE correlations between the α-proton of the butenyl chain and adjacent substituents confirm geometry. Crystallographic data from structurally analogous compounds (e.g., luminescent molecular crystals) provide reference metrics .

Q. What analytical techniques are recommended for characterizing this compound’s stability under physiological conditions?

• Methodological Answer : Accelerated stability studies at pH 7.4 (simulating blood) and pH 9.0 (intestinal) at 37°C, monitored via RP-HPLC at 1440-minute intervals, can detect degradation. For mass confirmation, high-resolution mass spectrometry (HRMS) with an exact mass threshold of ±2 ppm ensures identification of degradation products .

Advanced Research Questions

Q. How can conflicting data on degradation pathways under acidic vs. alkaline conditions be resolved?

• Methodological Answer : Employ tandem LC-MS/MS to track fragmentation patterns of degradation products. For example, hydrolysis of the ethoxycarbonyl group at pH < 3.0 may yield carboxylic acid derivatives, while β-ketoamide cleavage at pH > 9.0 could generate phenylacetic acid fragments. Comparative kinetic studies under controlled temperatures (25°C vs. 37°C) clarify dominant pathways .

Q. What computational strategies predict the compound’s reactivity in nucleophilic environments?

• Methodological Answer : Density Functional Theory (DFT) calculations (e.g., B3LYP/6-31G*) model electrophilic sites, such as the α,β-unsaturated ketone. Solvent effects (e.g., polar aprotic vs. aqueous) are simulated using the Polarizable Continuum Model (PCM). These models align with experimental reactivity observed in Michael addition studies of analogous enones .

Q. How can researchers address low yields in the final coupling step of the synthesis?

• Methodological Answer : Optimize reaction stoichiometry using Design of Experiments (DoE) to vary equivalents of the amino and carbonyl components. Catalytic additives (e.g., DMAP or Ti(OiPr)₄) may enhance acylation efficiency. In-situ FTIR monitoring of carbonyl stretching bands (1700–1750 cm⁻¹) tracks reaction progress .

Q. What strategies mitigate racemization during synthesis of the chiral phenylacetic acid core?

• Methodological Answer : Use enantiomerically pure starting materials (e.g., (R)-2-phenylglycine derivatives) and low-temperature conditions (<0°C) to suppress epimerization. Chiral HPLC with a cellulose-based column (e.g., Chiralpak IC) confirms enantiopurity (>98% ee) by comparing retention times to commercial standards .

Data Interpretation & Safety

Q. How should researchers interpret contradictory spectroscopic data (e.g., NMR vs. IR) for the β-ketoamide moiety?

• Methodological Answer : Cross-validate using 2D NMR (HSQC, HMBC) to assign carbonyl correlations. IR absorbance at ~1680 cm⁻¹ (C=O stretch) and 1540 cm⁻¹ (N-H bend) confirms β-ketoamide presence. Discrepancies may arise from solvent polarity effects or tautomeric equilibria, requiring variable-temperature NMR studies .

Q. What safety protocols are essential for handling this compound in laboratory settings?

• Methodological Answer : Follow NIOSH/EN 166 standards: wear nitrile gloves, safety goggles, and a lab coat. Use fume hoods for synthesis steps involving volatile reagents (e.g., ethoxycarbonyl chloride). Emergency procedures include immediate rinsing of exposed skin with water and medical consultation for inhalation exposure .

Tables for Key Data

Property	Method	Conditions	Reference
Purity Assessment	RP-HPLC	C18 column, pH 3.0 phosphate buffer
Stability at pH 9.0	Accelerated Testing	37°C, 1440 min, HPLC monitoring
Chiral Confirmation	Chiral HPLC	Chiralpak IC, hexane:isopropanol (90:10)
Degradation Product Analysis	LC-MS/MS	ESI+ mode, m/z 340.078 (exact mass)